Cas no 1902913-00-1 (3-chloro-N-(octahydro-1,4-benzodioxin-6-yl)benzamide)

• Product Name: 3-chloro-N-(octahydro-1,4-benzodioxin-6-yl)benzamide
• CAS No: 1902913-00-1
• MF: C₁₅H₁₈ClNO₃
• MW: 295.761323451996
• CID: 6422490
• PubChem ID: 92091966
• Update Time: 2025-06-27

3-chloro-N-(octahydro-1,4-benzodioxin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(octahydro-1,4-benzodioxin-6-yl)benzamide
• N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-chlorobenzamide
• AKOS025354353
• 3-chloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzamide
• 1902913-00-1
• F6482-2265

• Inchi： 1S/C15H18ClNO3/c16-11-3-1-2-10(8-11)15(18)17-12-4-5-13-14(9-12)20-7-6-19-13/h1-3,8,12-14H,4-7,9H2,(H,17,18)
• InChI Key： AOSHMNNHFHEZOZ-UHFFFAOYSA-N
• SMILES： C(NC1CCC2C(C1)OCCO2)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 295.0975211g/mol
• Monoisotopic Mass: 295.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.6Ų

Additional information on 3-chloro-N-(octahydro-1,4-benzodioxin-6-yl)benzamide

Professional Introduction to Compound with CAS No. 1902913-00-1 and Product Name: 3-chloro-N-(octahydro-1,4-benzodioxin-6-yl)benzamide

The compound with the CAS number 1902913-00-1 and the product name 3-chloro-N-(octahydro-1,4-benzodioxin-6-yl)benzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a chloro substituent and a complex octahydro-1,4-benzodioxin moiety in its molecular framework suggests a multifaceted interaction with biological targets, making it a subject of intense study in recent years.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic potential. Among these, benzamide derivatives have been extensively studied for their role in modulating various biological pathways. The compound 3-chloro-N-(octahydro-1,4-benzodioxin-6-yl)benzamide is no exception, as it combines the well-known benzamide scaffold with a novel octahydro-1,4-benzodioxin ring system. This structural combination has been hypothesized to enhance binding affinity and selectivity towards specific enzymes and receptors, thereby improving pharmacological efficacy.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The chloro group on the benzamide moiety provides a reactive site for further functionalization, allowing chemists to tailor the molecule for specific biological activities. Additionally, the octahydro-1,4-benzodioxin ring system is known for its ability to interact with various protein targets, making it an attractive component in drug design. This dual functionality has led to several investigations into its role in modulating inflammatory pathways and neurodegenerative diseases.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The octahydro-1,4-benzodioxin core is structurally similar to certain neuroactive compounds that have shown promise in preclinical trials for conditions such as Alzheimer's disease and Parkinson's disease. By leveraging this structural motif, researchers have been able to develop analogs that exhibit enhanced neuroprotective properties. Furthermore, the chloro-substituted benzamide part of the molecule has been found to influence enzyme activity related to neurotransmitter metabolism, suggesting a dual-action mechanism that could be beneficial in treating cognitive impairments.

The synthesis of 3-chloro-N-(octahydro-1,4-benzodioxin-6-yl)benzamide presents both challenges and opportunities for synthetic chemists. The complexity of the octahydro-1,4-benzodioxin ring necessitates careful planning and execution to ensure high yield and purity. However, advancements in synthetic methodologies have made it possible to construct this framework with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in achieving the desired stereochemistry. These methods not only improve the overall yield but also minimize unwanted byproducts, making the process more sustainable.

In terms of pharmacokinetic properties, preliminary data suggest that 3-chloro-N-(octahydro-1,4-benzodioxin-6-yl)benzamide exhibits good oral bioavailability and moderate metabolic stability. These characteristics are crucial for a drug candidate as they ensure that the compound reaches its target site of action at effective concentrations without being rapidly degraded by metabolic processes. Further studies are ongoing to optimize these properties through structural modifications aimed at enhancing solubility and reducing clearance rates.

The regulatory landscape for novel compounds like 3-chloro-N-(octahydro-1,4-benzodioxin-6-yl)benzamide is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a new drug or chemical entity for commercial use. Researchers are therefore focused on generating robust preclinical data that can support regulatory submissions. This includes toxicology studies to assess potential side effects and pharmacokinetic analyses to determine optimal dosing regimens.

The interdisciplinary nature of research involving 3-chloro-N-(octahydro-1,4-benzodioxin-6-yl)benzamide underscores its importance in modern pharmaceutical development. Collaboration between organic chemists, medicinal chemists, biochemists, and pharmacologists is essential for translating laboratory findings into viable therapeutic agents. This collaborative approach ensures that all aspects of drug discovery—from molecular design to clinical application—are addressed systematically.

Looking ahead, the future prospects for 3-chloro-N-(octahydro-1,4-benzodioxin-6-yl)benzamide appear promising. Continued research into its biological activities and synthetic pathways will likely uncover new applications beyond its initial scope. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that precisely target pathological processes. In this context,3-chloro-N-(octahydro-1,4-benzodioxin-6-yl)benzamide stands as a testament to the power of innovative chemical research in addressing complex medical challenges.